Cas no 214472-37-4 (Methyl 4-methoxy-5-(3-morpholinopropoxy)-2-nitrobenzoate)

• Product Name: Methyl 4-methoxy-5-(3-morpholinopropoxy)-2-nitrobenzoate
• CAS No: 214472-37-4
• MF: C₁₆H₂₂N₂O₇
• MW: 354.355084896088
• CID: 839580
• PubChem ID: 11508647
• Update Time: 2025-09-20

Methyl 4-methoxy-5-(3-morpholinopropoxy)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-5-(3-morpholinopropoxy)-2-nitrobenzoate
• Methyl 4-methoxy-5-[3-(4-morpholinyl)propoxy]-2-nitrobenzoate
• methyl 4-methoxy-3-(3-morpholinopropoxy)-2-nitrobenzoate
• methyl 4-methoxy-5-(3-morpholin-4-ylpropoxy)-2-nitrobenzoate
• LUWJKZQXEIOILK-UHFFFAOYSA-N
• Methyl 2-nitro-4-methoxy-5-(3-morpholinopropoxy)benzoate
• 4-Methoxy-5-(3-(morpholin-4-yl)propoxy)-2-nitrobenzoic acid methyl ester
• Benzoic acid, 4-methoxy-5-[3-(4-morpholinyl)propoxy]-2-nitro-, methyl ester
• Methyl4-methoxy-5-(3-morpholinopropoxy)-2-nitrobenzoate
• SCHEMBL3284414
• DTXSID80467793
• ZM9SDF52WH
• Methyl 4-methoxy-5-[3-(morpholin-4-yl)propyloxy]-2-nitrobenzoate
• 2-Nitro-4-methoxy-5-(3-morpholinopropoxy)benzoic acid methyl ester
• 214472-37-4

• Inchi： 1S/C16H22N2O7/c1-22-14-11-13(18(20)21)12(16(19)23-2)10-15(14)25-7-3-4-17-5-8-24-9-6-17/h10-11H,3-9H2,1-2H3
• InChI Key： LUWJKZQXEIOILK-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCOC1C=C(C(=O)OC)C(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 354.14276
• Monoisotopic Mass: 354.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119-120 ºC (ethyl acetate ligroine )
• Solubility: Very slightly soluble (0.85 g/l) (25 º C),
• PSA: 100.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives